Cas no 933751-71-4 (2-(3-methyloxetan-3-yl)ethanamine)

• Product Name: 2-(3-methyloxetan-3-yl)ethanamine
• CAS No: 933751-71-4
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD22418522
• CID: 2625121
• PubChem ID: 66968448
• Update Time: 2025-06-08

2-(3-methyloxetan-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyloxetan-3-yl)ethanamine
• PS-20894
• 3-Methyl-3-oxetaneethanamine
• 2-(3-Methyl-3-oxetanyl)ethanamine
• 2-(3-Methyl-3-oxetanyl)-1-ethanamine
• SY324341
• AKOS023411120
• F2147-2983
• EN300-369227
• 2-(3-METHYLOXETAN-3-YL)ETHANAMINE HCL
• AB76816
• DB-395211
• 2-(3-methyloxetan-3-yl)ethan-1-amine
• SCHEMBL1257649
• 933751-71-4
• MFCD22418522

• MDL： MFCD22418522
• Inchi： 1S/C6H13NO/c1-6(2-3-7)4-8-5-6/h2-5,7H2,1H3
• InChI Key： AZUGBTLXVSKJER-UHFFFAOYSA-N
• SMILES： O1CC(C)(CCN)C1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 2-(3-methyloxetan-3-yl)ethanamine

Introduction to 2-(3-methyloxetan-3-yl)ethanamine (CAS No. 933751-71-4): Applications and Recent Research Developments

2-(3-methyloxetan-3-yl)ethanamine, identified by its Chemical Abstracts Service (CAS) number 933751-71-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxetane derivatives, which are known for their unique structural properties and potential biological activities. The presence of a 3-methyloxetan-3-yl moiety in its molecular structure imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of 2-(3-methyloxetan-3-yl)ethanamine features an ethylamine group attached to a cycloalkane ring substituted with a methyl group. This configuration allows for diverse chemical transformations, including nucleophilic ring opening and subsequent functional group modifications. Such characteristics have positioned this compound as a key building block in synthetic chemistry, particularly in the construction of complex molecular architectures relevant to drug discovery.

In recent years, the pharmaceutical industry has increasingly explored oxetane derivatives due to their potential as pharmacophores. The 3-methyl group in 2-(3-methyloxetan-3-yl)ethanamine enhances its solubility and metabolic stability, which are critical factors in drug design. Moreover, the oxetane ring itself is known to facilitate conformational flexibility, enabling better binding affinity to biological targets. These attributes have made this compound a subject of interest in the development of small-molecule inhibitors and modulators.

One of the most compelling aspects of 2-(3-methyloxetan-3-yl)ethanamine is its utility in medicinal chemistry as a precursor for more complex molecules. Researchers have leveraged its reactivity to synthesize derivatives with enhanced pharmacological properties. For instance, modifications at the ethylamine moiety have been explored to improve bioavailability and target specificity. Such efforts align with the broader trend toward structure-based drug design, where precise molecular tuning is essential for therapeutic efficacy.

Recent studies have highlighted the role of oxetane-containing compounds in addressing various therapeutic challenges. A notable area of research involves their application as scaffolds for antimicrobial agents. The rigid yet flexible nature of the oxetane ring provides an optimal framework for interacting with bacterial enzymes or viral proteases. In particular, derivatives of 2-(3-methyloxetan-3-yl)ethanamine have been investigated for their potential to disrupt essential biological pathways in pathogens, offering promising leads for novel antibiotics.

Another emerging field where this compound has shown promise is in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. The molecular architecture of 2-(3-methyloxetan-3-yl)ethanamine allows for selective binding to kinase active sites through hydrogen bonding and hydrophobic interactions. This has led to its incorporation into libraries designed for high-throughput screening (HTS), with the aim of identifying potent inhibitors with improved selectivity profiles.

The synthesis of 2-(3-methyloxetan-3-yl)ethanamine itself presents an interesting challenge due to the stability and reactivity of the oxetane ring. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, including transition-metal-catalyzed reactions and organocatalytic approaches. These innovations have not only improved yield but also reduced environmental impact, aligning with green chemistry principles.

In conclusion, 2-(3-methyloxetan-3-yl)ethanamine (CAS No. 933751-71-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for oxetane derivatives, this compound is poised to play an increasingly important role in drug discovery and development pipelines.